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Compound of Interest

Compound Name: Oseltamivir acid-13C,d3

Cat. No.: B12385506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing

and application of Oseltamivir acid-13C,d3, a critical internal standard for the accurate

quantification of the active metabolite of the antiviral drug Oseltamivir. This document outlines

key product specifications from various suppliers, details a robust experimental protocol for its

use in bioanalytical assays, and provides visual representations of its application and

mechanism of action.

Commercial Suppliers of Oseltamivir Acid-13C,d3
The following table summarizes the product offerings for Oseltamivir acid-13C,d3 from

prominent commercial suppliers. This information is intended to facilitate the procurement

process for research and development purposes. Please note that pricing and availability are

subject to change and direct inquiry with the suppliers is recommended for the most current

information.
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Supplier
Product
Name

Catalog
Number

Molecular
Formula

Purity
Isotopic
Enrichme
nt

Available
Sizes

MedchemE

xpress

Oseltamivir

acid-

13C,d3

HY-

13318S1

C₁₃¹³CH₂₁

D₃N₂O₄

>98% (by

HPLC)

Information

not publicly

available;

refer to

CoA

1mg, 5mg,

10mg

Simson

Pharma

Limited

Oseltamivir

Acid 13C

D3

O120053
C₁₃¹³CH₂₁

D₃N₂O₄

Certificate

of Analysis

provided

with

purchase

Information

not publicly

available;

refer to

CoA

Inquire for

details

Acanthus

Research

Oseltamivir

Acid-

13C,D3

OSE-14-

002

C₁₃¹³CH₂₁

D₃N₂O₄

Certificate

of Analysis

provided

with

purchase

Information

not publicly

available;

refer to

CoA

10mg

LGC

Standards

(TRC)

Oseltamivir

-d3 Acid

TRC-

O700982

C₁₄H₂₁D₃N

₂O₄

>95% (by

HPLC)[1]

Information

not publicly

available;

refer to

CoA

1mg, 25mg

Cayman

Chemical

Oseltamivir

Acid
15779

C₁₄H₂₄N₂O

₄

(unlabeled)

≥95%[2]

Not

Applicable

(unlabeled)

1mg, 5mg,

10mg

InvivoChe

m

Oseltamivir

acid-

13C,d3

V13318S1
C₁₃¹³CH₂₁

D₃N₂O₄

Information

not publicly

available

Information

not publicly

available

500mg, 1g
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ISPStandar

ds

Oseltamivir

Acid 13C

D3

Not

specified

C₁₃¹³CH₂₁

D₃N₂O₄

Supplied

with

detailed

characteriz

ation

data[3]

Information

not publicly

available;

refer to

CoA

Inquire for

details

Note: Some suppliers offer the deuterated (d3) version without the 13C label. Researchers

should carefully verify the product specifications to ensure it meets their experimental needs.

Purity and isotopic enrichment are lot-specific and the Certificate of Analysis (CoA) should

always be consulted for precise data.

Experimental Protocol: Quantification of Oseltamivir
Acid in Human Plasma using LC-MS/MS
The following is a representative, detailed methodology for the quantification of Oseltamivir

acid (Oseltamivir Carboxylate) in human plasma using Oseltamivir acid-13C,d3 as an internal

standard (IS). This protocol is based on established bioanalytical methods published in peer-

reviewed literature.

1. Materials and Reagents

Oseltamivir acid analytical standard

Oseltamivir acid-13C,d3 (Internal Standard)

Human plasma (with K2EDTA as anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MΩ·cm)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)
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2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oseltamivir acid and Oseltamivir
acid-13C,d3 in methanol to prepare individual stock solutions.

Working Solutions: Serially dilute the stock solutions with a mixture of acetonitrile and water

(1:1, v/v) to prepare working solutions for calibration standards and quality control (QC)

samples.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Oseltamivir acid-13C,d3
stock solution with the same diluent.

3. Sample Preparation (Solid Phase Extraction)

Thaw human plasma samples at room temperature.

To 200 µL of plasma in a polypropylene tube, add 50 µL of the internal standard working

solution and vortex briefly.

Pre-condition an SPE cartridge by washing sequentially with 1 mL of methanol and 1 mL of

water.

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase and transfer to an autosampler vial

for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system

capable of gradient elution.
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Column: C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5-95% B

over 5 minutes).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ESI.

MRM Transitions:

Oseltamivir acid: m/z 285.2 → 138.1

Oseltamivir acid-13C,d3: m/z 289.2 → 141.1 (Note: exact transitions may vary slightly

based on instrumentation and specific labeling pattern).

Optimization: Optimize declustering potential, collision energy, and other source

parameters for maximum signal intensity.

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards.

Use a weighted linear regression (e.g., 1/x²) to fit the calibration curve.

Quantify the concentration of Oseltamivir acid in the QC and unknown samples from the

calibration curve.
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Visualizations
Mechanism of Action: Neuraminidase Inhibition
The primary mechanism of action for Oseltamivir acid is the inhibition of the neuraminidase

enzyme of the influenza virus. This enzyme is crucial for the release of newly formed virus

particles from infected host cells. By blocking this enzyme, Oseltamivir acid prevents the

spread of the virus.
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Mechanism of Action: Oseltamivir Acid as a Neuraminidase Inhibitor
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Caption: Oseltamivir acid inhibits viral neuraminidase, preventing the release of new virions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b12385506?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Bioanalysis
The following diagram illustrates the logical flow of a typical bioanalytical experiment for the

quantification of Oseltamivir acid in plasma samples using Oseltamivir acid-13C,d3 as an

internal standard.
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Experimental Workflow for Oseltamivir Acid Quantification
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Caption: Workflow for quantifying Oseltamivir acid in plasma using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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